N,N,3-trimethyl-2H-furan-3-carboxamide

• CAS No.: 183013-84-5
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: N,N,3-trimethyl-2H-furan-3-carboxamide
• InChI: InChI=1S/C8H13NO2/c1-8(4-5-11-6-8)7(10)9(2)3/h4-5H,6H2,1-3H3
• InChI Key: FGBTVRHXTHREMV-UHFFFAOYSA-N
• SMILES: CC1(COC=C1)C(=O)N(C)C
• Synonyms: 3-Furancarboxamide,2,3-dihydro-N,N,3-trimethyl-(9CI)

Description

N,N,3-Trimethyl-2H-furan-3-carboxamide is a substituted furan derivative characterized by a carboxamide group at the 3-position of the furan ring and three methyl substituents (N,N-dimethyl and 3-methyl). The presence of methyl groups likely influences its electronic properties, solubility, and steric profile compared to analogs with bulkier or polar substituents .

Comparison with Similar Compounds

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Notable Properties
N,N,3-Trimethyl-2H-Furan-3-Carboxamide	C₉H₁₃NO₂	167.21 (calc.)	Not Reported	N,N,3-Trimethyl	Predicted high solubility
N-Cyclohexyl-5-Nitrofuran-2-Carboxamide (22a)	C₁₁H₁₄N₂O₄	238.24	Not Reported	5-Nitro, Cyclohexyl	Trypanocidal activity
N-[3-(Trifluoromethyl)Phenyl]-2H-Chromene-3-Carboxamide	C₁₇H₁₂F₃NO₂	343.28	Not Reported	Trifluoromethyl, Chromene	High lipophilicity